![molecular formula C13H17FN2O B7569554 (3-Aminopiperidin-1-yl)-(4-fluoro-3-methylphenyl)methanone](/img/structure/B7569554.png)
(3-Aminopiperidin-1-yl)-(4-fluoro-3-methylphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-Aminopiperidin-1-yl)-(4-fluoro-3-methylphenyl)methanone, also known as 4F-MPH, is a synthetic compound that belongs to the class of stimulants. It is closely related to methylphenidate, a commonly prescribed medication for attention deficit hyperactivity disorder (ADHD). 4F-MPH has gained attention in recent years due to its potential use as a research tool in the field of neuroscience.
Mechanism of Action
The mechanism of action of (3-Aminopiperidin-1-yl)-(4-fluoro-3-methylphenyl)methanone is similar to that of methylphenidate. It blocks the reuptake of dopamine and norepinephrine by binding to the transporters responsible for their uptake. This leads to an increase in the levels of these neurotransmitters in the brain, which enhances their activity and produces the stimulant effects.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound include increased heart rate, blood pressure, and body temperature. It also causes a release of glucose from the liver, which provides energy to the body. In addition, it can lead to changes in mood, motivation, and attention.
Advantages and Limitations for Lab Experiments
One advantage of using (3-Aminopiperidin-1-yl)-(4-fluoro-3-methylphenyl)methanone in lab experiments is its similarity to methylphenidate, which is a widely used medication for ADHD. This allows for direct comparisons between the two compounds and can provide insights into the mechanisms of action of both drugs. However, one limitation is that this compound is a relatively new compound, and its long-term effects on the brain and body are not well understood.
Future Directions
There are several potential future directions for research on (3-Aminopiperidin-1-yl)-(4-fluoro-3-methylphenyl)methanone. One area of interest is its potential use as a treatment for ADHD and other disorders that involve deficits in attention and motivation. Another direction is to investigate the effects of long-term use of this compound on the brain and body, as well as its potential for abuse and addiction. Additionally, researchers may explore the use of this compound in combination with other drugs to enhance its effects or reduce its side effects.
Synthesis Methods
The synthesis of (3-Aminopiperidin-1-yl)-(4-fluoro-3-methylphenyl)methanone involves the reaction of piperidine with 4-fluoro-3-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain a white crystalline powder.
Scientific Research Applications
(3-Aminopiperidin-1-yl)-(4-fluoro-3-methylphenyl)methanone has been used in scientific research as a tool to study the mechanisms of action of stimulants on the brain. It has been found to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters involved in attention, motivation, and reward processing. Studies have also shown that this compound can improve cognitive performance in animal models.
Properties
IUPAC Name |
(3-aminopiperidin-1-yl)-(4-fluoro-3-methylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17FN2O/c1-9-7-10(4-5-12(9)14)13(17)16-6-2-3-11(15)8-16/h4-5,7,11H,2-3,6,8,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXZSPKLWBDMJJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)N2CCCC(C2)N)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.